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Compound of Interest

Compound Name: 4-Hydroxy MPT

Cat. No.: B3026206

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage
of 4-Hydroxy MPT (Meprocin) solutions intended for use in in vitro cell-based assays.

Introduction

4-Hydroxy MPT (4-hydroxy-N-methyl-N-propyltryptamine), also known as Meprocin, is a
psychedelic tryptamine and a higher homologue of psilocin.[1] It functions as a non-selective
serotonin receptor agonist, with notable activity at the 5-HT2A receptor, which is believed to
mediate its hallucinogenic potential.[1][2] As a research chemical, its accurate and consistent
preparation in solution is critical for obtaining reliable and reproducible results in cell-based
experimental models.

This guide outlines the essential chemical properties, solubility, and step-by-step protocols for
preparing stock and working solutions of 4-Hydroxy MPT. It also includes information on
solution stability and the primary signaling pathway associated with its activity.

Chemical and Physical Properties

4-Hydroxy MPT is typically supplied as a crystalline solid.[2] Proper characterization is
fundamental for accurate solution preparation.
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Property Value Reference
3-[2-

Formal Name (methylpropylamino)ethyl]-1H- [2]
indol-4-ol

4-OH MPT, Meprocin, 4-
Synonyms hydroxy-N-methyl-N- [2]
Propyltryptamine

CAS Number 763035-03-6 [1][2]
Molecular Formula C14H20N20 [2]
Formula Weight 232.3 g/mol [2]
Purity >98% [2]
Appearance A crystalline solid [2]
Storage (Solid) -20°C [2][3]
Stability (Solid) = 3 years at -20°C [2][4]

Solubility Data for Stock Solution Preparation

The choice of solvent is critical for dissolving 4-Hydroxy MPT to create a high-concentration
stock solution. Dimethyl sulfoxide (DMSO) is a common and effective solvent for this

compound.
Solvent Solubility Reference
DMSO ~30 mg/mL [2]
DMF ~30 mg/mL [2]
Ethanol ~0.5 mg/mL [2]
DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL 2]

Note: For cell-based assays, it is crucial to minimize the final concentration of organic solvents
like DMSO, as they can have physiological effects on cells.[5][6] The final DMSO concentration
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in the cell culture medium should ideally be kept below 0.5%, and a vehicle control with an
equivalent solvent concentration must always be included in the experimental design.[6]

Experimental Protocols

4.1. Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution that can be
stored and diluted for future experiments.

Materials:

4-Hydroxy MPT (crystalline solid)

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or cryovials

Calibrated precision balance

Calibrated micropipettes and sterile tips
Procedure:
e Pre-analysis Calculation:
o To prepare a 10 mM stock solution, calculate the required mass of 4-Hydroxy MPT.
o Formula: Mass (mg) = Molarity (mM) x Formula Weight ( g/mol ) x Volume (mL) / 1000
o For 1 mL of a 10 mM solution: Mass = 10 mM x 232.3 g/mol x 1 mL / 1000 = 2.323 mg.
e Preparation:

o Before opening, allow the vial of 4-Hydroxy MPT to equilibrate to room temperature to
prevent moisture condensation.

o Safety Precaution: Handle 4-Hydroxy MPT powder in a chemical fume hood or a well-
ventilated area. Wear appropriate personal protective equipment (PPE), including gloves,
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a lab coat, and safety glasses. This product is for research use only and is not for human
or veterinary use.[2][5]

o Carefully weigh 2.323 mg of 4-Hydroxy MPT powder and place it into a sterile
microcentrifuge tube.

o Add 1 mL of cell culture-grade DMSO to the tube.

o Vortex the tube thoroughly until the solid is completely dissolved. A brief sonication in a
water bath can assist with dissolution if needed.

o Visually inspect the solution to ensure no particulates are present.

» Aliquoting and Storage:

o Dispense the stock solution into small, single-use aliquots in sterile, light-protected
cryovials. This practice prevents degradation from repeated freeze-thaw cycles.

o Store the stock solution aliquots at -20°C. The solid form is stable for at least 3 years.[2]
While specific data on solution stability is limited, storing in an organic solvent at -20°C is
standard practice for preserving compound integrity.

4.2. Protocol for Preparing Working Solutions for Cell Treatment

Working solutions are prepared by diluting the stock solution directly into the cell culture
medium immediately before use.

Materials:

10 mM 4-Hydroxy MPT stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for your cell line

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure:
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e Thaw Stock Solution:

o Remove one aliquot of the 10 mM stock solution from the -20°C freezer and thaw it at
room temperature.

e Serial Dilution:

o Perform serial dilutions of the stock solution in your cell culture medium to achieve the
desired final concentrations for your experiment.

o Example for a 10 uM final concentration:

» First, prepare an intermediate dilution by adding 10 pL of the 10 mM stock to 990 uL of
medium (1:100 dilution), resulting in a 100 uM solution.

» Next, add a specific volume of the 100 uM solution to your cells. For example, adding
100 pL of the 100 uM solution to 900 pL of medium in a culture well will yield a final
concentration of 10 pM.

o Important: Ensure the final DMSO concentration remains consistent across all treatments,
including the vehicle control.

e Vehicle Control:

o Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium
as was used for the highest concentration of 4-Hydroxy MPT.

¢ Immediate Use:

o 4-hydroxytryptamines can be unstable in aqueous solutions due to oxidation of the
phenolic hydroxy group.[7] Therefore, it is critical to prepare working solutions fresh and
add them to the cells immediately. Do not store aqueous solutions of 4-Hydroxy MPT.

Biological Activity and Signaling

4-Hydroxy MPT is a serotonin receptor agonist. Its primary psychedelic effects are mediated
through the activation of the serotonin 5-HT2A receptor, a Gg-protein coupled receptor (GPCR).
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[1] Activation of this pathway stimulates phospholipase C (PLC), leading to downstream
signaling cascades involving inositol triphosphate (IP3) and diacylglycerol (DAG).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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